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Compound of Interest

Compound Name: Didodecy! disulfide

Cat. No.: B1215152

An In-depth Technical Guide to Didodecyl
Disulfide

CAS Number: 2757-37-1

This technical guide provides a comprehensive overview of didodecyl disulfide, also known
as dilauryl disulfide, tailored for researchers, scientists, and professionals in drug development.
The document covers its chemical and physical properties, safety information, a detailed
experimental protocol for its synthesis, and a visual representation of the synthesis workflow.

Physicochemical Properties of Didodecyl Disulfide

Didodecyl disulfide is an organic sulfur compound with two dodecyl groups linked by a
disulfide bond.[1] Its properties are summarized in the table below.
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Property Value Reference
Molecular Formula C24H50S2 [1112][3]
Molecular Weight 402.78 g/mol [11[2][3]
Melting Point 33-35°C [4]

Boiling Point 480.8 °C at 760 mmHg [2]

Density 0.889 g/cm? [2]

Flash Point 216.1 °C [2]

Vapor Pressure 6.16E-09 mmHg at 25 °C [2]

White or Colorless to Light
Appearance yellow powder to lump to clear
liquid

Safety Data Sheet Overview

While a complete safety data sheet with quantitative toxicological data such as LD50 and LC50
values for didodecyl disulfide (CAS 2757-37-1) is not readily available in the public domain,
GHS hazard information for a related compound, di-tert-dodecyl disulfide, suggests potential

hazards.
Hazard Statement Classification
H305 May be harmful if swallowed and enters airways
H316 Causes mild skin irritation
H320 Causes eye irritation
HAL3 May cause long lasting harmful effects to

aquatic life

It is important to note that this information is for a structurally similar compound and should be
used with caution for didodecyl disulfide. A comprehensive risk assessment should be
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conducted based on a complete SDS for the specific compound being used.

Experimental Protocol: Synthesis of Didodecyl
Disulfide

A common method for the synthesis of symmetrical disulfides like didodecyl disulfide is the
oxidation of the corresponding thiol. The following protocol is adapted from a documented
procedure for the oxidation of 1-dodecanethiol.[4]

Objective: To synthesize didodecyl disulfide by the oxidation of 1-dodecanethiol.
Materials:

1-Dodecanethiol

o Dimethyl sulfoxide (DMSOQO)

e Hydrochloric acid (37%)

e lodine

e Acetone

e Magnetic stirrer

e Heating bath

« Filtration apparatus

Recrystallization apparatus

Procedure:

 In a suitable reaction vessel, combine 12 mL of 1-dodecanethiol (50 mmol) and 9 mL of
dimethyl sulfoxide (DMSQO) (127 mmol).[4]

e Add 0.1 mL of 37% hydrochloric acid (1.2 mmol) and 10.8 mg of iodine (0.085 mmol as Hl) to
the mixture.[4]
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» Heat the mixture in a water bath to approximately 60°C with magnetic stirring.[4]

» Continue heating and stirring for about 1.25 hours, at which point the lower phase of the
mixture should turn an amber color.[4]

e Cool the reaction mixture with continued stirring to induce the crystallization of the product.

[4]
o Collect the fine crystals by filtration and rinse them with a small amount of cold DMSO.[4]
 For further purification, recrystallize the crude product from acetone.[4]

o The expected yield of didodecyl disulfide is approximately 9.02 g (90% of the theoretical
yield), with a melting point of 33-35°C.[4]

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of didodecyl disulfide from 1-
dodecanethiol.
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Caption: Experimental workflow for the synthesis of didodecyl disulfide.

Biological Sighaling Pathways
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Currently, there is no publicly available scientific literature detailing the specific biological
signaling pathways or mechanisms of action for didodecyl disulfide. The biological activity of
other, smaller disulfide-containing molecules, such as diallyl disulfide from garlic, has been
investigated, but these findings cannot be directly extrapolated to didodecyl disulfide. Further
research is required to elucidate any potential roles of didodecyl disulfide in biological
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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